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Get Quote

The table below summarizes the key physical properties and storage conditions for Delmitide to ensure its

stability in your experiments.

Parameter Specification / Condition

Appearance White to off-white lyophilized powder [1]

Purity ≥ 98% (HPLC verified) [1]

Recommended Storage Temperature
(Lyophilized)

-20°C, in a dry and light-protected environment [1]

Alternative Storage Temperature
(Lyophilized)

-20°C (powder form) [2]

Storage Temperature (Solution) -80°C (when in solvent) [2]

Solubility Soluble in water, PBS, and DMSO [1]

Stability (Lyophilized) Stable for ≥ 24 months under recommended storage
conditions [1]

Incompatible Materials Strong acids/alkalis, strong oxidising/reducing agents
[2]
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Troubleshooting Common Issues

Here are solutions to some frequently encountered problems when working with Delmitide.

Problem: Peptide does not fully dissolve upon reconstitution.

Potential Cause: The lyophilized powder can sometimes form a dense cake, or the solvent may be

too cold.
Solution: Gently warm the solution to 37°C and briefly vortex. If particles persist, use a brief

sonication treatment in a water bath to aid dissolution [3].

Problem: Experimental results show high variability or lack of efficacy.

Potential Cause 1: Degradation of the peptide due to improper storage or handling.

Solution 1:
Always store the peptide at -20°C or below immediately upon receipt.

Avoid repeated freeze-thaw cycles after reconstitution. Prepare small, single-use aliquots of the
stock solution.

Use low-binding tubes (e.g., siliconized tubes) to minimize peptide loss by adsorption to
container walls [3].

Potential Cause 2: The concentration of the stock solution is inaccurate.
Solution 2: Ensure the peptide is fully dissolved as described above. Gentle heating and ultrasonic

treatment can assist in achieving accurate concentrations [3].

Problem: Need to ensure sterility for cell-based assays.

Solution: After the peptide is fully dissolved in your chosen solvent (e.g., sterile water or buffer), filter

the solution through a 0.22 µm membrane filter to ensure sterility before use in cell cultures [3].

Experimental Protocol: Reconstitution and Storage

This workflow outlines the key steps for properly handling Delmitide from receipt to disposal.
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Receive Lyophilized
Delmitide Vial

Confirm storage at -20°C
in dark, dry place

Centrifuge vial briefly
to bring powder to bottom

Add sterile solvent
(e.g., Water, PBS)

Gently vortex and warm
to 37°C if needed

Sonicate briefly if
undissolved material remains

Prepare single-use
aliquots

Store aliquots at
-80°C or lower

Use aliquot once
and discard remainder
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Dispose of waste per
institutional regulations

Click to download full resolution via product page

FAQ for Researchers

Q1: What is the typical shelf life of Delmitide? When stored as a lyophilized powder at -20°C in a dry,

light-protected container, Delmitide is stable for at least 24 months [1].

Q2: Can Delmitide be administered orally in animal models? Yes. A key characteristic of Delmitide is its

design as a D-isomer decapeptide, which provides enhanced stability against enzymatic degradation in the

gastrointestinal tract, making it suitable for oral administration in experimental models [1].

Q3: What are the primary hazards associated with handling Delmitide? According to its Safety Data

Sheet (SDS), Delmitide is classified as harmful if swallowed (H302) and is very toxic to aquatic life with

long-lasting effects (H410). Always wear appropriate personal protective equipment (PPE) and refer to the

official SDS for comprehensive handling and disposal instructions [2].

Q4: What is the recommended procedure for disposing of Delmitide and its solutions? Dispose of

contents and containers at an approved waste disposal plant. Always follow institutional, local, and national

regulations for chemical and biological waste [2].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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To cite this document: Smolecule. [Delmitide Storage & Handling Specifications]. Smolecule, [2026].

[Online PDF]. Available at: [https://www.smolecule.com/products/b525597#delmitide-storage-

conditions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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